![molecular formula C8H6N2O3S B3224546 7-Methyl-5-oxo-5H-thiazolo[3,2-A]pyrimidine-6-carboxylic acid CAS No. 123419-87-4](/img/structure/B3224546.png)
7-Methyl-5-oxo-5H-thiazolo[3,2-A]pyrimidine-6-carboxylic acid
Overview
Description
7-Methyl-5-oxo-5H-thiazolo[3,2-A]pyrimidine-6-carboxylic acid is a heterocyclic compound with potential applications in the field of medicinal chemistry. It is a member of the thiazolopyrimidine family, which has been extensively studied for its biological activities.
Mechanism of Action
The mechanism of action of 7-Methyl-5-oxo-5H-thiazolo[3,2-A]pyrimidine-6-carboxylic acid is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes or proteins, leading to its biological effects. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
7-Methyl-5-oxo-5H-thiazolo[3,2-A]pyrimidine-6-carboxylic acid has been reported to exhibit several biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. In addition, it has been reported to induce apoptosis (programmed cell death) in cancer cells, suggesting its potential as an anticancer agent. Furthermore, it has been shown to reduce inflammation in animal models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 7-Methyl-5-oxo-5H-thiazolo[3,2-A]pyrimidine-6-carboxylic acid in lab experiments is its potential as a lead compound for the development of new drugs. Its structure-activity relationship has been extensively studied, which can aid in the design of more potent analogs. However, one limitation is its moderate to high toxicity, which can affect its use in in vivo experiments.
Future Directions
For the study of 7-Methyl-5-oxo-5H-thiazolo[3,2-A]pyrimidine-6-carboxylic acid include the development of more potent analogs with improved selectivity and reduced toxicity. In addition, further studies are needed to elucidate its mechanism of action and to investigate its potential applications in the treatment of various diseases, such as cancer and inflammatory disorders. Finally, the use of this compound in combination with other drugs or therapies should also be explored.
Scientific Research Applications
7-Methyl-5-oxo-5H-thiazolo[3,2-A]pyrimidine-6-carboxylic acid has been studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit antimicrobial, antitumor, and anti-inflammatory activities. Several studies have investigated the structure-activity relationship of this compound, which has led to the development of more potent analogs.
properties
IUPAC Name |
7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O3S/c1-4-5(7(12)13)6(11)10-2-3-14-8(10)9-4/h2-3H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNCWUYLWOGLQII-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N2C=CSC2=N1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methyl-5-oxo-5H-thiazolo[3,2-A]pyrimidine-6-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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